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Compound of Interest

Compound Name: 1-Bromo-2-naphthaldehyde

Cat. No.: B104117 Get Quote

An In-depth Technical Guide to 1-Bromo-2-naphthaldehyde: Structure, Properties, and

Applications in Modern Synthesis

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1-Bromo-2-naphthaldehyde, a

key aromatic aldehyde intermediate. Designed for researchers, medicinal chemists, and

professionals in drug development, this document delves into the compound's core chemical

and physical properties, synthesis protocols, reactivity, and significant applications, grounding

all claims in authoritative references.

Molecular Identity and Structure
1-Bromo-2-naphthaldehyde is a disubstituted naphthalene derivative, featuring a bromo

group at the C1 position and a formyl (aldehyde) group at the C2 position. This specific

substitution pattern imparts unique reactivity and makes it a valuable building block in organic

synthesis.

The planar naphthalene core, combined with the electron-withdrawing nature of the aldehyde

and the steric and electronic influence of the bromine atom, dictates its chemical behavior.

Key Identifiers:

IUPAC Name: 1-bromo-2-naphthaldehyde
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CAS Number: 3378-82-3[1][2][3]

Molecular Formula: C₁₁H₇BrO[1]

Molecular Weight: 235.08 g/mol [1]

SMILES: Brc1c(C=O)ccc2ccccc12

InChI Key: CYGUXEZVBLMVRV-UHFFFAOYSA-N

Caption: Chemical structure of 1-Bromo-2-naphthaldehyde.

Physicochemical and Spectroscopic Properties
The compound presents as a light yellow solid or crystalline powder.[2] Its properties are

summarized in the table below.

Property Value Source(s)

Appearance Light yellow solid / crystals [2]

Melting Point 118 °C [3][4]

Boiling Point 347.3 °C at 760 mmHg [1][4]

Density 1.552 g/cm³ [3][4]

Flash Point 118 - 120 °C [1][3]

Storage Temperature 2-8°C, Keep in dark place [4][5]

Spectroscopic Profile
Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong carbonyl (C=O)

stretching band typical for aromatic aldehydes, expected in the region of 1685-1715 cm⁻¹.

Additional peaks corresponding to C-H stretching of the aromatic ring and the aldehyde, as

well as C=C stretching of the naphthalene core, will be present.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The aldehyde proton (CHO) is highly deshielded and will appear as a singlet far

downfield, typically between 9-10 ppm.[6] The aromatic protons on the naphthalene ring

will appear in the 7-9 ppm region, with splitting patterns determined by their coupling with

neighboring protons.

¹³C NMR: The carbonyl carbon of the aldehyde is characteristically found in the 190-200

ppm range. The carbon atom attached to the bromine will also show a distinct chemical

shift, alongside the other aromatic carbons of the naphthalene scaffold.

Mass Spectrometry (MS): The mass spectrum will show a prominent molecular ion peak

(M⁺) and an M+2 peak of nearly equal intensity, which is the characteristic isotopic signature

of a monobrominated compound.

Synthesis Protocol: A Validated Approach
1-Bromo-2-naphthaldehyde can be efficiently synthesized from 1-bromo-2-

(bromomethyl)naphthalene. The following protocol is based on a well-established oxidation

method.

Rationale: This procedure utilizes 4-methylmorpholine N-oxide (NMO) as a mild and effective

oxidizing agent to convert the bromomethyl group into a formyl group. Acetonitrile is chosen as

the solvent for its ability to dissolve the reactants and its suitable boiling point. The use of

molecular sieves ensures anhydrous conditions, preventing side reactions.

Experimental Protocol
Reactor Setup: To a 2 L reactor under a nitrogen atmosphere, add 4-methylmorpholine N-

oxide (61.4 g, 524 mmol), molecular sieves (200 g), and acetonitrile (1.2 L).[2][3]

Cooling: Cool the stirred mixture to 0 °C.[2][3]

Substrate Addition: Add 1-bromo-2-(bromomethyl)naphthalene (78 g, 262 mmol) to the

mixture.[2][3]

Reaction: Allow the reaction to warm to room temperature and continue stirring for 6 hours.

[2][3]
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Work-up: Upon completion, filter the reaction mixture. Wash the collected solids with

dichloromethane.[2][3]

Purification: Concentrate the combined filtrate under reduced pressure. Purify the resulting

crude product by column chromatography to yield 1-bromo-2-naphthaldehyde.[2][3]

(Expected yield: ~73%).[2]

1. Setup Reactor
(NMO, Mol. Sieves, Acetonitrile)

Under N2
2. Cool to 0°CStir 3. Add

1-bromo-2-(bromomethyl)naphthalene
4. Stir at RT
for 6 hours

Warm to RT 5. Filter and Wash
with Dichloromethane

Reaction Complete 6. Concentrate and
Purify via Column Chromatography

Combined Filtrate Pure 1-Bromo-2-naphthaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromo-2-naphthaldehyde.

Reactivity and Key Applications in Drug
Development & Materials Science
1-Bromo-2-naphthaldehyde is a versatile intermediate owing to the reactivity of both the

aldehyde and the bromo-substituent.

Aldehyde Group: The formyl group is a gateway for numerous transformations, including

Wittig reactions, reductive aminations, aldol condensations, and the formation of imines and

Schiff bases.

Bromo Group: The C-Br bond can participate in a wide range of metal-catalyzed cross-

coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of diverse

functional groups at the C1 position.

This dual reactivity makes it a valuable precursor in multi-step syntheses.

Field-Proven Applications:
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Catalyst Synthesis: It is a crucial reagent in the synthesis of Hoveyda-Grubbs type

metathesis catalysts.[2][3] These catalysts are workhorses in modern organic chemistry,

particularly for olefin metathesis, a powerful carbon-carbon bond-forming reaction used

extensively in drug discovery to create complex molecular architectures.

Medicinal Chemistry: The compound is used in the preparation of novel (-)-cercosporamide

derivatives, which have been identified as potent and selective peroxisome proliferator-

activated receptor gamma (PPARγ) modulators.[2][3] PPARγ is a key drug target for the

treatment of type 2 diabetes and other metabolic disorders.

Organometallic Chemistry: It serves as a starting material for the synthesis of complex

ferrocene derivatives.[1] Ferrocene-containing compounds are actively investigated for their

unique electrochemical properties and potential applications as anticancer and antimicrobial

agents.

Materials Science: 1-Bromo-2-naphthaldehyde is employed in the synthesis of

photochromic compounds—materials that change color upon exposure to UV light.[1]

Furthermore, its stable and highly conjugated naphthalene ring system makes it a candidate

for developing organic thin films for Organic Light-Emitting Diode (OLED) applications, where

it can enhance charge transfer and improve device performance.[7]

Safety, Handling, and Storage
As with any reactive chemical intermediate, proper handling of 1-Bromo-2-naphthaldehyde is

essential. The following information is synthesized from available Safety Data Sheets (SDS).[8]

[9][10]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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Sources:[4][9]

Handling and Personal Protective Equipment (PPE):
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[8][9]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

Skin Protection: Wear impervious protective gloves (e.g., nitrile) and clothing to prevent skin

contact.[8][9]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use a full-face

respirator with an appropriate particulate filter.[8]

General Hygiene: Wash hands thoroughly after handling.[2][9] Avoid breathing dust.[4]

Storage and Stability:
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][8]

Recommended storage is at 2-8°C.[4]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[10]

First Aid Measures:
If Inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.[8][10]

If on Skin: Wash off immediately with plenty of soap and water. If skin irritation occurs, get

medical advice.[2][9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[2][4]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[10][11]

Conclusion
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1-Bromo-2-naphthaldehyde is more than a simple chemical intermediate; it is a strategic

building block for innovation in catalysis, medicine, and materials science. Its well-defined

structure, predictable reactivity, and established synthesis routes provide chemists with a

reliable tool for constructing complex and high-value molecules. A thorough understanding of

its properties and adherence to strict safety protocols are paramount to harnessing its full

synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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